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Compound of Interest

N-Desmethyl Diltiazem
Compound Name:
Hydrochloride

cat. No.: B15578061

Essential Safety and Handling Guide for N-
Desmethyl Diltiazem Hydrochloride

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling N-Desmethyl Diltiazem
Hydrochloride. The following procedures are designed to ensure the safe handling, use, and
disposal of this compound, minimizing exposure and risk.

Chemical and Physical Properties

A summary of the key quantitative data for N-Desmethyl Diltiazem Hydrochloride is
presented below.
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Property Value

Molecular Formula C21H24N204S - HCI

Molecular Weight 437.0 g/mol

CAS Number 130606-60-9

Appearance Solid

Solubility Soluble in Chloroform and DMSO
Hazard Statements H302: Harmful if swallowed[1]
Signal Word Warning[1]

Operational Plan for Safe Handling

The following step-by-step guidance outlines the procedural workflow for handling N-
Desmethyl Diltiazem Hydrochloride from receipt to disposal, ensuring a controlled and safe
laboratory environment.

Receiving and Unpacking

e Personnel: Only trained personnel should handle the incoming shipment.

e Location: Unpack the compound in a designated area, preferably within a chemical fume
hood or a ventilated enclosure.

e Personal Protective Equipment (PPE): Wear a lab coat, safety goggles with side shields, and
powder-free, disposable gloves.[2][3] For unpacking procedures where the integrity of the
container is unknown or if there's a risk of aerosolization, an N95 respirator is recommended.

[2]
e Procedure:
o Inspect the external packaging for any signs of damage or leakage.

o Carefully open the package and inspect the primary container.
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o Verify that the container is properly labeled and sealed.

o Log the receipt of the compound in the chemical inventory.

Preparation and Use

e Location: All handling of the solid compound, including weighing and solution preparation,
must be conducted in a certified chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE):

o Eye and Face Protection: Safety goggles and a face shield are required to protect against
splashes.[2][3]

o Gloves: Wear two pairs of powder-free nitrile gloves.[3][4] The outer glove should be
removed and disposed of immediately after handling the compound.

o Gown: A long-sleeved, disposable gown made of a low-permeability fabric is mandatory.[3]

[4]

o Respiratory Protection: An N95 or higher-rated respirator should be used when handling
the powder outside of a fume hood or if there is a risk of aerosolization.[2]

e Procedure:
o Ensure the fume hood is functioning correctly before starting work.
o Handle the compound with care to avoid generating dust.
o Use dedicated spatulas and weighing boats.

o Clean all equipment thoroughly after use.

Storage

o Conditions: Store N-Desmethyl Diltiazem Hydrochloride in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[5][6]

o Container: Keep the container tightly sealed and clearly labeled.
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» Access: Store in a locked cabinet or a restricted-access area.[7]

Disposal

» Waste Classification: N-Desmethyl Diltiazem Hydrochloride waste should be considered

hazardous.
e Procedure:

o Dispose of all contaminated materials, including gloves, gowns, and weighing boats, in a
designated hazardous waste container.[8]

o The waste container must be clearly labeled with the contents.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

First Aid Measures

o If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[1]
e In Case of Eye Contact: Rinse opened eye for several minutes under running water.[1]

» In Case of Skin Contact: While the product is generally not irritating, it is good practice to
wash the affected area with soap and water.[1]

e If Inhaled: Supply fresh air; consult a doctor in case of complaints.[1]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for safely handling N-Desmethyl
Diltiazem Hydrochloride in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Desmethyl Diltiazem Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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